Cas no 2229533-65-5 (tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate)

• Product Name: tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate
• CAS No: 2229533-65-5
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5832494
• PubChem ID: 165979598
• Update Time: 2025-06-13

tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate
• tert-butyl N-{1-[1-(1-aminocyclopropyl)cyclopropyl]-2-methylpropyl}carbamate
• EN300-2005820
• 2229533-65-5

• Inchi： 1S/C15H28N2O2/c1-10(2)11(17-12(18)19-13(3,4)5)14(6-7-14)15(16)8-9-15/h10-11H,6-9,16H2,1-5H3,(H,17,18)
• InChI Key： OASHKCBFFILVKM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C1(CC1)C1(CC1)N)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate

Professional Introduction to Compound with CAS No. 2229533-65-5 and Product Name: tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate

The compound with the CAS number 2229533-65-5 and the product name tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of this compound incorporates multiple functional groups, which contribute to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds, owing to their diverse biological activities and therapeutic potential. The tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate structure exemplifies this trend, combining a tert-butyl group with a carbamate moiety linked to a cyclopropyl backbone. This specific arrangement of atoms imparts distinct pharmacokinetic and pharmacodynamic characteristics, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain management. Current research indicates that carbamate derivatives exhibit inhibitory effects on various enzymes and receptors involved in these pathways. The presence of the 1-aminocyclopropyl group in the molecular structure suggests that this compound may interact with specific targets in a manner that could lead to novel therapeutic interventions. Preliminary studies have shown promising results in vitro, where the compound demonstrated notable activity against certain inflammatory markers.

The synthesis of tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate involves a multi-step process that requires precise control over reaction conditions and reagent selection. The use of advanced synthetic methodologies has enabled chemists to optimize the yield and purity of this compound, ensuring its suitability for further pharmacological testing. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in constructing the complex cyclopropyl framework present in the molecule.

From a medicinal chemistry perspective, the structural features of this compound make it an attractive scaffold for designing next-generation therapeutics. The carbamate group is known for its ability to form hydrogen bonds with biological targets, enhancing binding affinity and selectivity. Additionally, the cyclopropyl ring contributes to steric hindrance, which can be exploited to improve drug-like properties such as solubility and metabolic stability. These attributes are critical for ensuring that a drug candidate progresses efficiently through clinical trials and ultimately reaches patients in need.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate. Molecular modeling techniques allow researchers to predict binding interactions between the compound and potential biological targets with high accuracy. This approach has been instrumental in identifying lead compounds that exhibit optimal pharmacological profiles before expensive experimental validation is undertaken. Such innovations are reshaping the landscape of drug discovery, making it more efficient and targeted.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural motifs suggest utility in developing agrochemicals and specialty chemicals where similar functional groups are desired for their biological activity or material properties. By leveraging knowledge from pharmaceutical research, chemists can explore new applications across multiple industries, driving innovation and economic growth.

In conclusion, tert-butyl N-{1-1-(1-aminocyclopropyl)cyclopropyl-2-methylpropyl}carbamate represents a significant advancement in synthetic chemistry and pharmacological research. Its complex structure, characterized by multiple functional groups, positions it as a valuable candidate for further exploration in drug development. With ongoing research focusing on its biological activities and synthetic optimization, this compound holds promise for contributing to novel therapeutic solutions in various medical fields. As computational tools continue to enhance our ability to design and predict molecular interactions, compounds like this will play an increasingly important role in addressing unmet medical needs worldwide.